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Compound of Interest

2-Methoxy-2-methylpropan-1-
Compound Name:
amine

Cat. No.: B1354346

Essential Safety and Handling Guide for 2-
Methoxy-2-methylpropan-1-amine

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Methoxy-2-methylpropan-1-amine (CAS
No. 89282-70-2) was not publicly available at the time of this writing. The following guidance is
based on the Globally Harmonized System (GHS) classification available from PubChem,
which identifies this chemical as a skin sensitizer, and safety information for structurally similar
compounds.[1] Researchers should always consult the specific SDS provided by the supplier
before handling this chemical and perform a thorough risk assessment for their specific
experimental conditions.

Core Safety Information

2-Methoxy-2-methylpropan-1-amine is classified as a skin sensitizer, meaning it can cause
an allergic skin reaction upon contact.[1] Due to the lack of a comprehensive public SDS, and
based on the hazards associated with similar aliphatic amines and ethers, it is prudent to
handle this chemical with precautions for potential flammability, as well as skin, eye, and
respiratory irritation.

Personal Protective Equipment (PPE)
Recommendations
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The following table summarizes the recommended personal protective equipment for handling

2-Methoxy-2-methylpropan-1-amine. These recommendations are conservative and based

on the known hazards and the potential hazards of similar molecules.

Protection Type

Recommended Equipment

Specification/Standard

Eye and Face Protection

Chemical safety goggles or a

face shield

Must meet OSHA 29 CFR
1910.133 or European
Standard EN166 standards.[2]

[3]

Skin Protection

Compatible chemical-resistant

gloves (e.g., Nitrile, Neoprene)

Inspect gloves for integrity
before each use. Use proper
glove removal technique to

avoid skin contact.[4]

Lab coat or chemical-resistant

apron

To protect personal clothing

from contamination.

Closed-toe shoes

To protect feet from potential

spills.

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood

A NIOSH/MSHA or European
Standard EN 149 approved

respirator may be required if
ventilation is inadequate or if

aerosols are generated.[2]

Operational and Disposal Plan

A systematic approach to handling and disposal is crucial for minimizing risks. The following

step-by-step plan provides guidance from receipt of the chemical to its final disposal.

1. Chemical Receipt and Storage

e Upon receipt, inspect the container for any damage or leaks.

» Store the container in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong oxidizing agents, acids, and bases.[3]
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Ensure the container is tightly closed when not in use.[2][3]

. Handling and Use

All handling of 2-Methoxy-2-methylpropan-1-amine should be conducted in a well-
ventilated chemical fume hood.

Ensure an eyewash station and safety shower are readily accessible.[5]

Ground and bond containers when transferring material to prevent static discharge,
especially if the chemical is determined to be flammable.[2][6]

Use non-sparking tools if flammability is a concern.[2][5]

Avoid direct contact with skin and eyes, and inhalation of vapors.[4]

Wash hands thoroughly after handling.[4]

. Spill Management

In case of a small spill, absorb the chemical with an inert material (e.g., vermiculite, dry
sand) and place it in a suitable, sealed container for disposal.[2][5]

Ventilate the area of the spill.

For larger spills, evacuate the area and follow emergency procedures.

. Disposal

All waste containing 2-Methoxy-2-methylpropan-1-amine should be considered hazardous
waste.

Collect waste in a clearly labeled, sealed container.[7]

Do not dispose of this chemical down the drain.[2][3]

Dispose of the waste through a licensed hazardous waste disposal company, following all
local, state, and federal regulations.[2][7]
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Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling and disposal of 2-
Methoxy-2-methylpropan-1-amine.
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Caption: Workflow for Safe Handling of 2-Methoxy-2-methylpropan-1-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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